Cas no 444907-15-7 ((4-Ethyl-benzyl)-2-(4-methoxy-phenyl)-ethyl-amine)
(4-Ethyl-benzyl)-2-(4-methoxy-phenyl)-ethyl-amine Chemical and Physical Properties
Names and Identifiers
-
- N-[(4-ethylphenyl)methyl]-2-(4-methoxyphenyl)ethanamine
- CBMicro_037873
- AC1M05JR
- CTK4I8259
- MolPort-000-892-270
- BBL013818
- AG-F-56176
- UPCMLD0ENAT5364952:001
- AKOS B023206
- NCGC00319260-01
- EU-0007908
- STL194202
- CS-0327278
- DTXSID40365822
- N-(4-ethylbenzyl)-2-(4-methoxyphenyl)ethan-1-amine
- N-[(4-Ethylphenyl)methyl]-2-(4-methoxyphenyl)ethan-1-amine
- (4-ETHYLBENZYL)[2-(4-METHOXYPHENYL)ETHYL]AMINE
- [(4-ETHYLPHENYL)METHYL][2-(4-METHOXYPHENYL)ETHYL]AMINE
- VS-04007
- N-(4-ethylbenzyl)-2-(4-methoxyphenyl)ethanamine
- (4-Ethyl-benzyl)-[2-(4-methoxy-phenyl)-ethyl]-amine
- DB-200303
- AB00982060-01
- 444907-15-7
- AKOS000311669
- BIM-0037987.P001
- AB00982060-03
- (4-Ethyl-benzyl)-2-(4-methoxy-phenyl)-ethyl-amine
-
- Inchi: 1S/C18H23NO/c1-3-15-4-6-17(7-5-15)14-19-13-12-16-8-10-18(20-2)11-9-16/h4-11,19H,3,12-14H2,1-2H3
- InChI Key: SBRWLRMONWSNHS-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)CCNCC1C=CC(CC)=CC=1
Computed Properties
- Exact Mass: 269.177964357g/mol
- Monoisotopic Mass: 269.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 397.9±27.0 °C at 760 mmHg
- Flash Point: 170.0±13.2 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
(4-Ethyl-benzyl)-2-(4-methoxy-phenyl)-ethyl-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(4-Ethyl-benzyl)-2-(4-methoxy-phenyl)-ethyl-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E941460-50mg |
(4-Ethyl-benzyl)-[2-(4-methoxy-phenyl)-ethyl]-amine |
444907-15-7 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E941460-100mg |
(4-Ethyl-benzyl)-[2-(4-methoxy-phenyl)-ethyl]-amine |
444907-15-7 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E941460-500mg |
(4-Ethyl-benzyl)-[2-(4-methoxy-phenyl)-ethyl]-amine |
444907-15-7 | 500mg |
$ 80.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1397948-500mg |
N-(4-ethylbenzyl)-2-(4-methoxyphenyl)ethan-1-amine |
444907-15-7 | 98% | 500mg |
¥3166.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1397948-1g |
N-(4-ethylbenzyl)-2-(4-methoxyphenyl)ethan-1-amine |
444907-15-7 | 98% | 1g |
¥4125.00 | 2024-05-13 |
(4-Ethyl-benzyl)-2-(4-methoxy-phenyl)-ethyl-amine Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
Additional information on (4-Ethyl-benzyl)-2-(4-methoxy-phenyl)-ethyl-amine
Chemical Profile of (4-Ethyl-benzyl)-2-(4-methoxy-phenyl)-ethyl-amine and Its Significance in Modern Research
Compound with the CAS number 444907-15-7 is a fascinating molecule that has garnered attention in the field of chemical biology and pharmaceutical research. The molecular structure, specifically identified as (4-Ethyl-benzyl)-2-(4-methoxy-phenyl)-ethyl-amine, presents a unique combination of aromatic and aliphatic moieties that make it a promising candidate for various applications. This introduction delves into the compound's chemical properties, its potential biological activities, and the latest research findings that highlight its significance in contemporary scientific endeavors.
The molecular formula of this compound can be represented as C17H21N, indicating a relatively simple yet complex structure. The presence of an ethyl group at the 4-position of the benzyl moiety and a methoxy group at the 4-position of another benzene ring introduces specific electronic and steric effects that can influence the compound's reactivity and interactions with biological targets. Such structural features are often exploited in drug design to enhance binding affinity and selectivity.
In recent years, there has been a surge in interest towards molecules that exhibit modulatory effects on neurotransmitter systems. The amine functional group in (4-Ethyl-benzyl)-2-(4-methoxy-phenyl)-ethyl-amine suggests potential interactions with serotonin, dopamine, or norepinephrine receptors, which are crucial for regulating mood, cognition, and other physiological processes. Preliminary studies have hinted at its potential as a precursor or analog in the development of novel therapeutics for neurological and psychiatric disorders.
The synthesis of this compound involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The introduction of the ethyl and methoxy substituents requires careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex benzene ring system efficiently. These methodologies not only highlight the synthetic prowess but also underscore the importance of innovative approaches in modern medicinal chemistry.
One of the most intriguing aspects of (4-Ethyl-benzyl)-2-(4-methoxy-phenyl)-ethyl-amine is its potential as a scaffold for drug discovery. Researchers have been exploring its derivatives to identify compounds with enhanced pharmacological properties. For instance, modifications at the amine group can alter its solubility and metabolic stability, while changes in the aromatic rings can fine-tune receptor binding profiles. Such structural manipulations are fundamental to developing molecules that meet stringent pharmacokinetic requirements.
The latest research in this domain has shed light on the compound's interaction with specific enzymes and receptors. Studies using computational modeling have predicted that (4-Ethyl-benzyl)-2-(4-methoxy-phenyl)-ethyl-amine may bind to monoamine oxidase (MAO) enzymes, which are involved in the degradation of neurotransmitters. Inhibiting these enzymes can lead to increased levels of neurotransmitters, potentially offering therapeutic benefits for conditions like depression or Parkinson's disease. Experimental validation through enzyme inhibition assays is currently underway to confirm these predictions.
Beyond its potential applications in central nervous system disorders, (4-Ethyl-benzyl)-2-(4-methoxy-phenyl)-ethyl-amine has also shown promise in peripheral nervous system research. Its ability to modulate pain signaling pathways has been suggested by preliminary experiments involving animal models. By targeting specific receptors or ion channels involved in pain perception, this compound could serve as a basis for developing novel analgesics with improved efficacy and reduced side effects compared to existing treatments.
The development of any new therapeutic agent necessitates rigorous safety evaluations. Toxicological studies on (4-Ethyl-benzyl)-2-(4-methoxy-phenyl)-ethyl-amine are ongoing to assess its acute and chronic toxicity profiles. These studies involve evaluating parameters such as oral toxicity, dermal irritation, and organ-specific effects. Understanding how the compound behaves within living systems is crucial for determining its safety window and potential therapeutic index.
In conclusion, (4-Ethyl-benzyl)-2-(4-methoxy-phenyl)-ethyl-amine represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features offer multiple avenues for exploration in drug discovery, particularly in neurological and pain management therapies. As research progresses, this compound is expected to contribute valuable insights into mechanisms underlying various diseases and pave the way for innovative treatment strategies.
444907-15-7 ((4-Ethyl-benzyl)-2-(4-methoxy-phenyl)-ethyl-amine) Related Products
- 356093-33-9(N-(3-Methoxybenzyl)-2-phenylethanamine Hydrochloride)
- 90390-02-6((4-methoxyphenyl)methyl(propyl)amine)
- 3241-03-0(N-(2-Methoxybenzyl)-2-phenylethanamine)
- 4579-60-6(N-(p-Hydroxyphenethyl)-N-(3-hydroxy-4-methoxy)benzylamine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)